1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• IUPAC Name: 1-ethyl-3-thiophen-2-yl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole
• InChI: InChI=1S/C12H14N2S2/c1-2-14-10-5-7-15-8-9(10)12(13-14)11-4-3-6-16-11/h3-4,6H,2,5,7-8H2,1H3
• InChI Key: UVUUORZBUZZIDG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CSCC2)C(=N1)C3=CC=CS3
• Molecular Formula: C12H14N2S2
• Molecular Weight: 250.4 g/mol

Description

The compound “1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole” belongs to the class of pyrazoles, which are known for their noteworthy biological properties including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal activities.

Synthesis Analysis

A one-pot multicomponent protocol for the synthesis of bioactive pyrano [2,3- c ]pyrazoles was achieved by treating ethyl 3-oxobutanoate, hydrazine hydrate, five-membered heterocyclic aldehydes and malononitrile in the presence of in [BMIM]BF 4 as medium at 70–75°C for 110–120 min with good yields of 85–90.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For instance, a compound with a similar structure, “3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carboxamide”, has a monoclinic crystal structure with a = 10.2852(5) Å, b = 10.1649(5) Å, c = 14.7694(8) Å, β = 107.442(2)°.

Chemical Reactions Analysis

Thiophene-containing oxadiazole, triazole, and thiazolidinone derivatives have been synthesized through reactions with various carbon-centered electrophiles. Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, unsubstituted pyrazole 1 is a colorless solid with a melting point in the range of 69–70 °C.

Scientific Research Applications

Synthesis and Biological Activities

1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole is a compound that has been explored for various synthetic and biological applications due to its unique chemical structure. Although the exact compound may not have been directly reported in the available literature, related compounds with thiophene and pyrazole moieties have been extensively studied for their potential in creating new pharmaceuticals and materials.

• Antitumor Agents : Compounds incorporating the thiophene moiety, similar to the one , have been synthesized and evaluated for their antitumor activities. For example, bis-pyrazolyl-thiazoles incorporating the thiophene moiety have shown promising activities against hepatocellular carcinoma (HepG2) cell lines (Gomha, Edrees, & Altalbawy, 2016).

• Antibacterial Activity : Thiophene-based compounds have been reported for their in vitro antibacterial activity against various bacterial strains, demonstrating the potential of thiophene derivatives in the development of new antibacterial agents (Rani & Mohamad, 2014).

• Antidepressant Activity : The synthesis and evaluation of thiophene-based compounds for antidepressant activity have been explored, with some derivatives showing significant potential as antidepressant medications (Mathew, Suresh, & Anbazhagan, 2014).

• Electrochemical and Electrochromic Properties : Thiophene derivatives have been investigated for their electrochemical and electrochromic properties, indicating their applicability in the development of electronic and optoelectronic devices (Hu et al., 2013).

• Tuberculostatic Activity : Structural analogs of thiophene-based compounds have been synthesized and evaluated for their tuberculostatic activity, highlighting the therapeutic potential of such compounds against tuberculosis (Titova et al., 2019).

Mechanism of Action

The thiophene ring system may bind to active sites of enzymes, inhibiting their function. For instance, it could act as an enzyme inhibitor by disrupting key metabolic pathways. The compound might interact with cell surface receptors, altering signal transduction pathways. This could affect cellular responses such as proliferation, differentiation, or apoptosis. Thiophenes can intercalate with DNA, potentially affecting gene expression or replication.

Biochemical Pathways:

The affected pathways could include:

Thiophenes have demonstrated anti-inflammatory properties . They may inhibit pro-inflammatory mediators or modulate immune responses. If the compound targets cell cycle-related proteins, it could impact cell division and growth. Thiophenes may scavenge free radicals, protecting cells from oxidative damage.

Future Directions

The field of organic synthesis has witnessed a remarkable paradigm shift towards sustainability and environmental consciousness. This transformation is illustrated by the emergence of green chemistry, which advocates for the development of eco-friendly and resource-efficient synthetic methodologies. The future research directions in this field could focus on advancing green chemistry practices and exploring the diverse structural significance and biological activities of pyrano [2,3- c ]pyrazoles.

Biochemical Analysis

Biochemical Properties

1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to inhibit certain kinases, which are enzymes that transfer phosphate groups from high-energy donor molecules to specific substrates. This inhibition can affect various signaling pathways within the cell. Additionally, this compound interacts with proteins involved in oxidative stress responses, potentially modulating the cellular redox state .

Cellular Effects

The effects of this compound on cells are diverse and depend on the cell type and context. In cancer cells, this compound has been observed to induce apoptosis, a form of programmed cell death, by activating specific signaling pathways. It also affects gene expression by modulating transcription factors, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis. Furthermore, this compound influences cellular metabolism by altering the activity of metabolic enzymes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific sites on enzymes and proteins, inhibiting or activating their activity. For example, this compound can inhibit the activity of kinases by binding to their active sites, preventing the transfer of phosphate groups. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcription of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability of this compound is an important factor, as it can degrade under certain conditions, leading to a loss of activity. Long-term studies have shown that prolonged exposure to this compound can result in sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have therapeutic effects, such as reducing inflammation or inhibiting tumor growth. At high doses, it can cause toxic effects, including damage to vital organs and disruption of normal physiological processes. Studies have identified specific dosage thresholds beyond which the adverse effects of this compound become significant .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are responsible for the metabolism of various xenobiotics and endogenous compounds. This interaction can affect the metabolic flux and levels of metabolites within the cell. Additionally, this compound can influence the activity of cofactors involved in redox reactions, further modulating cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments. The localization of this compound within cells can influence its activity and function, as it may interact with different biomolecules depending on its distribution .

Subcellular Localization

The subcellular localization of this compound is an important determinant of its activity. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression, or to the mitochondria, where it can affect metabolic processes .